6-acetyl-2-[(2-phenylsulfanylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-[(2-phenylsulfanylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C18H19N3O3S2/c1-11(22)21-8-7-13-14(9-21)26-18(16(13)17(19)24)20-15(23)10-25-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3,(H2,19,24)(H,20,23)
• InChI Key: LJGYEOKRCIKAQP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CSC3=CC=CC=C3
• Molecular Formula: C18H19N3O3S2
• Molecular Weight: 389.5 g/mol

Description

The compound “6-acetyl-2-[(2-phenylsulfanylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide” is a complex organic molecule. It is related to a class of compounds known as thieno[2,3-c]pyridines. These compounds are of interest in the field of medicinal chemistry due to their potential biological activities.

Synthesis Analysis

The synthesis of related compounds has been described in the literature. For instance, a general procedure for the synthesis of ethyl 6-acetyl-2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate involves the condensation between ethyl 2-cyanoacetate and 1-acetylpiperidin-4-one in ethanol as a solvent.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups, including an acetyl group, a phenylsulfanylacetyl group, and an amino group. The core structure is a thieno[2,3-c]pyridine, which is a bicyclic compound containing a thiophene ring fused with a pyridine ring.

Scientific Research Applications

Antibacterial and Antitubercular Activities

• Researchers have investigated the antibacterial and antitubercular properties of this compound. Specifically, phosphorylation of 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-D-glucose led to the synthesis of triethylammonium 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-D-glucopyranosyl phosphate. .

Chemical Synthesis and Derivatives

• The compound has been synthesized and studied in the context of chemical reactions. .

Glycosylation Studies

• Glycosylation, the process of attaching sugar moieties to other molecules, plays a crucial role in biological systems. .

Future Directions

The future research directions for this compound could involve further investigation of its biological activity and potential applications in medicinal chemistry. Given the interest in thieno[2,3-c]pyridines as potential therapeutic agents, this compound could be a promising candidate for further study.